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Compound of Interest

Compound Name: Butyl decanoate

Cat. No.: B1668121 Get Quote

This technical guide provides a comprehensive overview of Butyl decanoate, including its

chemical identity, physicochemical properties, synthesis, and key applications relevant to

scientific research and development. The information is intended for researchers, scientists,

and professionals in the field of drug development and other scientific disciplines.

Chemical Identity
IUPAC Name: butyl decanoate[1]

Synonyms: A comprehensive list of synonyms for Butyl decanoate is provided below.
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Synonym

Butyl caprate

Decanoic acid, butyl ester

n-butyl decanoate

CAPRIC ACID-N-BUTYL ESTER

DECANOIC ACID-N-BUTYL ESTER

N-DECANOIC ACID N-BUTYL ESTER

decanoicacid,butylester

AI 3-33573b

Ai3-33573

N-BUTYL N-DECANOATE

Physicochemical Properties
Butyl decanoate is a colorless liquid characterized by a fruity aroma. It is an ester formed from

butanol and decanoic acid. The key physicochemical properties of Butyl decanoate are

summarized in the table below.
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Property Value

Molecular Formula C₁₄H₂₈O₂

Molecular Weight 228.37 g/mol

CAS Number 30673-36-0

Density 0.86 g/mL at 20 °C

Boiling Point 123 °C at 4 mmHg

Refractive Index n20/D 1.430

Flash Point >110 °C

Solubility
Insoluble in water; Soluble in alcohol and

DMSO.

Appearance Colorless to pale yellow liquid.

Experimental Protocols
Synthesis of Butyl Decanoate via Fisher Esterification
Butyl decanoate is commonly synthesized through the Fisher esterification of decanoic acid

with butanol, using a strong acid catalyst.

Materials:

Decanoic acid

n-Butanol

Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Diethyl ether or ethyl acetate

Saturated sodium bicarbonate (NaHCO₃) solution
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Brine (saturated NaCl solution)

Round-bottom flask

Reflux condenser

Heating mantle or oil bath

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, combine decanoic acid and an excess of n-butanol

(typically 2-3 equivalents).

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the reaction

mixture with stirring.

Reflux: Attach a reflux condenser and heat the mixture to reflux for 2-4 hours. The progress

of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Extraction and Washing: Transfer the mixture to a separatory funnel and dilute with diethyl

ether or ethyl acetate. Wash the organic layer sequentially with:

Water to remove excess butanol and some of the acid.

Saturated sodium bicarbonate solution to neutralize the remaining acid catalyst.

Brine to remove any remaining water.

Drying: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Solvent Removal: Filter off the drying agent and remove the solvent using a rotary

evaporator to yield the crude Butyl decanoate.
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Purification: The crude ester can be purified by vacuum distillation to obtain the final product.

Use of Butyl Decanoate as a Clearing Agent in Tissue
Processing
Butyl decanoate can be used as a less toxic substitute for xylene in the clearing step of

paraffin wax embedding for histological studies. It is biodegradable and poses no significant

health hazards, making it a safer alternative in the laboratory.

Principle: The clearing agent displaces the dehydrating agent (typically ethanol) from the

tissue, making the tissue receptive to infiltration by molten paraffin wax.

Protocol Outline:

Dehydration: Following fixation, dehydrate the tissue specimens through a graded series of

ethanol solutions (e.g., 70%, 80%, 95%, and 100%).

Clearing:

Transfer the dehydrated tissue from absolute ethanol to a solution of Butyl decanoate.

Two changes of Butyl decanoate are recommended to ensure complete removal of

ethanol.

The duration of this step will depend on the tissue size and type but is typically in the

range of 1-2 hours for each change.

Infiltration:

Transfer the cleared tissue to a mixture of Butyl decanoate and paraffin wax (1:1) in a

paraffin oven.

Subsequently, transfer the tissue through two to three changes of pure molten paraffin wax

to ensure complete infiltration.

Embedding: Embed the infiltrated tissue in a paraffin block for sectioning.
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Use of Butyl Decanoate as an Internal Standard in Gas
Chromatography
Butyl decanoate can be employed as an internal standard (IS) in gas chromatography (GC)

for the quantification of other non-polar to semi-polar analytes, particularly other fatty acid

esters.

Principle: An internal standard is a compound added to a sample in a known concentration to

facilitate the quantification of an analyte. It helps to correct for variations in injection volume

and instrument response.

Protocol Outline:

Preparation of Internal Standard Stock Solution: Prepare a stock solution of Butyl
decanoate in a suitable solvent (e.g., hexane or ethyl acetate) at a known concentration

(e.g., 1 mg/mL).

Sample and Calibration Standard Preparation:

To each sample and calibration standard, add a precise volume of the Butyl decanoate
internal standard stock solution to achieve a consistent final concentration.

GC-MS Analysis: Analyze the samples and calibration standards using a gas chromatograph

coupled with a mass spectrometer (GC-MS). The specific parameters for the GC method

(e.g., column type, temperature program, and carrier gas flow rate) will need to be optimized

for the specific analytes of interest.

Quantification: The concentration of the analyte in the samples is determined by comparing

the ratio of the analyte peak area to the internal standard peak area against a calibration

curve.

Toxicity and Safety
The available toxicological data for Butyl decanoate is limited. It is generally considered to

have low toxicity.
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Toxicity Endpoint Value

Oral LD50 (Rat) Not available

Dermal LD50 (Rabbit) Not available

Inhalation LC50 (Rat) Not available

According to the European Food Safety Authority (EFSA), Butyl decanoate has been

evaluated as a flavouring agent, with studies on subacute, subchronic, chronic, and

developmental toxicity being considered. It is not classified as a hazardous substance under

the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). Standard

laboratory safety precautions, such as wearing gloves and eye protection, should be observed

when handling this compound.
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Caption: Experimental workflow for the synthesis of Butyl decanoate.
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Fisher Esterification Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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